(Z)-4-(N-butyl-N-methylsulfamoyl)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[butyl(methyl)sulfamoyl]-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C22H27N3O3S2/c1-6-7-12-24(4)30(27,28)18-10-8-17(9-11-18)21(26)23-22-25(5)19-14-15(2)13-16(3)20(19)29-22/h8-11,13-14H,6-7,12H2,1-5H3
• InChI Key: QAEAHPRIDGAEPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC(=CC(=C3S2)C)C)C
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol
• CAS No.: 851080-70-1

Description

This compound is a benzamide derivative featuring a sulfamoyl group (N-butyl-N-methylsulfamoyl) at the 4-position of the benzene ring and a substituted benzo[d]thiazol-2(3H)-ylidene moiety. Its Z-configuration indicates the stereochemistry of the imine group in the benzothiazole ring. The molecule’s structure combines sulfonamide and benzothiazole pharmacophores, which are associated with diverse biological activities, including antimicrobial, anti-inflammatory, and kinase inhibitory properties . The compound is cataloged under identifiers such as ZINC100823964 and AKOS024586283, reflecting its relevance in drug discovery pipelines .

Biological Activity

(Z)-4-(N-butyl-N-methylsulfamoyl)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a compound of interest due to its potential biological activities, particularly in immunomodulation and anti-inflammatory responses. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound features a complex structure characterized by a benzamide backbone with sulfamoyl and thiazole moieties. The molecular formula is $C_{19}H_{24}N_2O_2S$ with a molecular weight of 356.47 g/mol. Its structure can be represented as follows:

$$\text{ Z 4 N butyl N methylsulfamoyl N 3 5 7 trimethylbenzo d thiazol 2 3H ylidene benzamide}$$

Immunomodulatory Effects

Research has indicated that the compound exhibits significant immunomodulatory effects. A study conducted by researchers in 2021 explored the structure-activity relationship (SAR) of sulfamoyl benzamidothiazole derivatives, including this compound. It demonstrated sustained activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) following stimulation with Toll-like receptor (TLR)-4 agonists like lipopolysaccharide (LPS). This activation is crucial for enhancing immune responses against pathogens .

Table 1: Summary of Immunomodulatory Activities

Activity Type	Observations	Reference
NF-κB Activation	Sustained activation post TLR stimulation
Cytokine Release	Enhanced release in THP-1 cells
Antibody Response	Increased antigen-specific antibody titers

Anti-inflammatory Properties

The compound's ability to modulate inflammatory responses has been highlighted in various studies. By acting as an adjuvant in murine models, it significantly increased the efficacy of vaccines when combined with established adjuvants like monophosphoryl lipid A (MPLA). This suggests its potential use in vaccine formulations to boost immune responses .

Case Study: Vaccine Efficacy Enhancement
In murine vaccination studies, the compound was used alongside MPLA, resulting in a marked increase in antibody titers compared to MPLA alone. This indicates that the compound can serve as an effective co-adjuvant, enhancing both humoral and cellular immune responses .

The mechanism through which this compound exerts its biological effects involves modulation of key signaling pathways associated with immune activation. The sustained activation of NF-κB leads to increased expression of pro-inflammatory cytokines and chemokines, which are essential for recruiting immune cells to sites of infection or inflammation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The target compound is structurally distinct from analogs in the benzamide-thiadiazole family. Key differences include:

• Sulfamoyl vs.
• Benzothiazole vs.

Physicochemical Properties

Property	Target Compound	Compound 6 ()	Compound 8a ()
Molecular Weight (g/mol)	~500 (estimated)	348.39	414.49
Key Functional Groups	Sulfamoyl, Benzothiazole	Isoxazole, Thiadiazole	Pyridine, Acetyl
IR Stretches (cm⁻¹)	S=O (~1350, ~1150)	C=O (1606)	C=O (1679, 1605)
^1^H-NMR Features	Methyl groups (δ 2.0–3.0)	Aromatic H (δ 7.36–8.13)	CH3 (δ 2.49, 2.63)

Pharmacological Potential

• Target Compound : The sulfamoyl group may enhance metabolic stability compared to ester-containing analogs (e.g., 8b–c ), which are prone to hydrolysis. The benzo[d]thiazole core could improve membrane permeability relative to thiadiazole derivatives .
• However, their lack of a sulfamoyl group may limit solubility in aqueous environments .

Q & A

Q. What safety protocols are essential for handling nitro and sulfonamide intermediates?

• Methodological Answer :
• Ventilation : Perform reactions in fume hoods with HEPA filters.
• PPE : Use nitrile gloves and safety goggles to prevent dermal exposure.
• Waste Disposal : Neutralize nitro intermediates with FeSO₄ before disposal .